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A Technical Overview of Ammonium Thioacetate

Chemical Identity

CAS No.: 59094-65-4 [1]
Molecular Formula: C₂H₇NOS [1]

Molecular Weight: 93.15 g/mol [1]
IUPAC Name: azanium;ethanethioate [1]

Ammonium thioacetate is a thiocarboxylic acid salt. Its structure combines a nucleophilic thioacetate group

with an ammonium ion, which provides a mild base character. A key feature is the lowered pKa of its

conjugate acid (thioacetic acid, ~3.4) compared to acetic acid (pKa ~4.75), significantly enhancing its

reactivity in acyl transfer processes [1].

Physicochemical Properties & Spectroscopic Data

The compound is a hygroscopic solid that likely decomposes at moderate temperatures. Its solubility profile

is characteristic of polar ammonium salts [1].

Table 1: Solubility Profile of Ammonium Thioacetate
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Solvent Solubility

Water Highly soluble [1]

Methanol Highly soluble [1]

Acetone Limited solubility [1]

Ethyl Acetate Limited solubility [1]

Table 2: Spectroscopic Characteristics

Technique Key Characteristics

IR Spectroscopy Strong absorptions at ~1670 cm⁻¹ (C=O) and ~1550 cm⁻¹ (C-S) [1].

¹H NMR (D₂O) δ 2.35 (s, 3H, CH₃), 3.10 (q, 4H, NH₄⁺) [1].

Synthesis and Production Methods

The following diagram illustrates two common laboratory-scale synthesis pathways for Ammonium

thioacetate:
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Neutralization of
Thioacetic Acid with Ammonia

Route 1

Phase-Transfer Catalysis
(PEG400)

Route 2

Ammonium Thioacetate

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.vulcanchem.com/product/vc14371087
https://www.vulcanchem.com/product/vc14371087
https://www.vulcanchem.com/product/vc14371087
https://www.vulcanchem.com/product/vc14371087
https://www.vulcanchem.com/product/vc14371087
https://www.vulcanchem.com/product/vc14371087
https://www.smolecule.com/products/s8321837?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Click to download full resolution via product page

Synthesis pathways for Ammonium thioacetate: neutralization and phase-transfer catalysis.

1. Neutralization of Thioacetic Acid The most direct method involves the simple acid-base reaction

between thioacetic acid and aqueous ammonia [1]. Reaction: CH₃COSH + NH₃ → CH₃COS⁻NH₄⁺ [1]

2. Phase-Transfer Catalysis (PTC) This method offers higher efficiency and yield. Thioacetic acid reacts

with ammonium carbonate in dichloromethane, using polyethylene glycol (PEG400) as a phase-transfer

catalyst [1]. Reaction: 2CH₃COSH + (NH₄)₂CO₃ → 2CH₃COS⁻NH₄⁺ + CO₂ + H₂O [1] Conditions: Mild

conditions with reported yields exceeding 85% [1].

Applications in Organic Synthesis and Drug
Development

Ammonium thioacetate is a versatile reagent for introducing sulfur and acyl functional groups.

1. Acyl Transfer Reactions It acts as a mild acylating agent for amines and alcohols, facilitating the

synthesis of thioamides. This is particularly valuable in peptide chemistry for creating thioamide bonds,

which confer resistance to protease degradation [1]. Reaction: RNH₂ + CH₃COS⁻NH₄⁺ → RNHCOSCH₃ +

NH₃ [1]

2. Synthesis of Heterocycles The compound is a key precursor for sulfur-containing heterocycles, which are

common scaffolds in pharmaceuticals. It first undergoes nucleophilic substitution with alkyl halides to form

thioethers, which can then be cyclized into structures like 1,3,4-thiadiazoles [1]. Reaction: RX +

CH₃COS⁻NH₄⁺ → RSC(O)CH₃ + NH₄X [1]

3. Emerging Applications Recent research explores its use in green chemistry, leveraging PTC methods to

reduce toxic solvent use [1]. Other promising areas include bioconjugation for site-specific protein

modification and serving as a sulfur source in constructing Metal-Organic Frameworks (MOFs) for

photocatalysis [1].
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Proposed Experimental Workflow for Thioamide
Synthesis

The diagram below outlines a general workflow for using ammonium thioacetate in synthesis, which can be

adapted for specific protocols.
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General workflow for synthesizing thioamides using Ammonium thioacetate.

Research Gaps and Future Directions

While the chemical applications are established, several advanced research areas remain underexplored:

Protocol Specificity: The search results lack detailed, step-by-step experimental procedures with
precise quantities, temperatures, and reaction times.

Biological Pathway Link: No direct link between ammonium thioacetate and its effects on specific
cellular signaling pathways (e.g., Dopaminergic, GABAergic, Glutamatergic) was identified in the

available literature [2] [3] [4].
Pharmacological Profiling: Data on the biological activity, toxicity, or specific drug candidates

derived from this compound is not present in the search results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s8321837?utm_src=pdf-bulk
https://www.smolecule.com/products/s8321837?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

